(2,5-Dichlorothiophen-3-yl)(phenyl)methanone

• CAS No.: 99971-87-6
• Molecular Formula: C11H6Cl2OS
• Molecular Weight: 257.1 g/mol
• IUPAC Name: (2,5-dichlorothiophen-3-yl)-phenylmethanone
• InChI: InChI=1S/C11H6Cl2OS/c12-9-6-8(11(13)15-9)10(14)7-4-2-1-3-5-7/h1-6H
• InChI Key: NYTHKVNYZJTUCT-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)C2=C(SC(=C2)Cl)Cl

Description

(2,5-Dichlorothiophen-3-yl)(phenyl)methanone is a useful research compound. Its molecular formula is C11H6Cl2OS and its molecular weight is 257.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2,5-dichloro-N-methoxy-N-methyl-3-thiophenecarboxamide (350 mg, 1.46 mmol) in THF (5 mL) was added 3M solution of phenylmagnesium bromide in diethyl ether (1.2 mL, 3.6 mmol) at −78° C., and the mixture was stirred for 4 hours at −30° C. Saturated ammonium chloride solution was added, and the whole was extracted with ethyl acetate (60 mL×2). The combined organic layers were washed with saturated NaHCO3 solution, brine, dried over MgSO4, and concentrated in vacuo. The resulting residue was purified by flash chromatography eluting with hexane-ethyl acetate (12:1) to provide the title product as a yellow oil. (212 mg, 56% yield).